1-benzyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-1H-benzimidazole

• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 5-[(1-benzylbenzimidazol-2-yl)sulfanylmethyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C23H18N4OS/c1-3-9-17(10-4-1)15-27-20-14-8-7-13-19(20)24-23(27)29-16-21-25-22(26-28-21)18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key: LPEKLCNQOOSQMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC4=NC(=NO4)C5=CC=CC=C5

Description

1-BENZYL-2-{[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE is a complex organic compound that belongs to the class of benzimidazole derivatives. This compound is characterized by the presence of a benzimidazole core, a benzyl group, and a 1,2,4-oxadiazole moiety. Benzimidazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 1-BENZYL-2-{[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE typically involves multiple steps, starting with the preparation of the benzimidazole core. One common method involves the condensation of ortho-phenylenediamine with benzaldehyde in the presence of an oxidizing agent such as sodium metabisulfite . The resulting benzimidazole derivative is then further functionalized by introducing the benzyl group and the 1,2,4-oxadiazole moiety through a series of reactions involving appropriate reagents and conditions .

Chemical Reactions Analysis

1-BENZYL-2-{[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as potassium permanganate or lead tetraacetate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzimidazole core and the oxadiazole moiety.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an antimicrobial and antiviral agent.

Medicine: The compound is being investigated for its anticancer properties and its ability to inhibit certain enzymes.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-BENZYL-2-{[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE involves its interaction with various molecular targets. The benzimidazole core is known to bind to nucleotides and proteins, affecting their function . The oxadiazole moiety can interact with enzymes, inhibiting their activity and leading to therapeutic effects .

Comparison with Similar Compounds

1-BENZYL-2-{[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE is unique due to its combination of a benzimidazole core and an oxadiazole moiety. Similar compounds include:

Benzimidazole derivatives: Known for their diverse biological activities.

Oxadiazole derivatives: Studied for their antimicrobial and anticancer properties.

Imidazole derivatives: Used in various therapeutic applications.

This compound stands out due to its specific structure, which allows it to interact with multiple molecular targets and exhibit a wide range of biological activities.